7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C25H22N2O6S
• Molecular Weight: 478.5 g/mol
• IUPAC Name: 7-methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C25H22N2O6S/c1-12-6-7-16-15(8-12)21(28)19-20(14-9-17(30-3)22(32-5)18(10-14)31-4)27(24(29)23(19)33-16)25-26-13(2)11-34-25/h6-11,20H,1-5H3
• InChI Key: IUYPZBQVOBYGQE-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NC(=CS4)C)C5=CC(=C(C(=C5)OC)OC)OC

Description

7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as MPTP, is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic benefits. MPTP is a synthetic compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. It has been shown to act as a potent inhibitor of mitochondrial complex I, leading to mitochondrial dysfunction and oxidative stress. This can result in the death of dopaminergic neurons in the brain, leading to Parkinson's disease-like symptoms in animal models. 7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has also been shown to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt pathway.
Biochemical and Physiological Effects:
7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to have various biochemical and physiological effects. It has been shown to induce oxidative stress, mitochondrial dysfunction, and apoptosis in various cell types. 7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has also been shown to decrease dopamine levels in the brain, leading to Parkinson's disease-like symptoms in animal models. In cancer cells, 7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to induce apoptosis and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has several advantages for lab experiments. It is a potent inhibitor of mitochondrial complex I, making it a useful tool for studying mitochondrial dysfunction and oxidative stress. 7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is also a useful tool for studying the pathogenesis of Parkinson's disease and for developing new therapeutic strategies for the disease. However, 7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has some limitations for lab experiments. It is a toxic compound that can induce cell death and has potential health hazards for researchers working with it.

Future Directions

There are several future directions for the study of 7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One direction is to further investigate its potential therapeutic benefits for neurodegenerative diseases such as Parkinson's disease. Another direction is to study its potential anti-cancer properties and develop new cancer therapies based on 7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. Additionally, more research is needed to fully understand the mechanism of action of 7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione and its effects on various cell types.

Synthesis Methods

7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be synthesized using various methods. One of the most common methods involves the reaction between 3,4,5-trimethoxybenzaldehyde and 2-aminothiazole in the presence of acetic anhydride and sulfuric acid. The resulting intermediate is then treated with 4-methylthio-2-butanone to obtain 7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. Another method involves the reaction between 3,4,5-trimethoxybenzaldehyde and 2-aminothiazole in the presence of acetic anhydride and a catalytic amount of p-toluenesulfonic acid. The intermediate is then treated with 4-methylthio-2-butanone to obtain 7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione.

Scientific Research Applications

7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been extensively studied in scientific research for its potential therapeutic benefits. It has been shown to have neuroprotective effects in various animal models of neurodegenerative diseases such as Parkinson's disease. 7-Methyl-2-(4-methyl-1,3-thiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has also been studied for its potential anti-cancer properties. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.